Cas no 117568-27-1 (2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile)

• Product name: 2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile
• CAS No: 117568-27-1
• MF: C₂₂H₁₈N₂O₄
• MW: 374.38932
• MDL: MFCD20489222
• CID: 131564
• PubChem ID: 10904838

2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile
• Benzeneacetonitrile,2-nitro-4,5-bis(phenylmethoxy)-
• 117568-27-1
• DPVIYAXAQYTSRV-UHFFFAOYSA-N
• 2-nitro-4,5-dibenzyloxyphenylacetonitrile
• DTXSID70447867
• EC 410-970-0
• A893329
• 2-NITRO-4,5-BIS(BENZYLOXY)PHENYLACETONITRILE
• SCHEMBL8967901
• CS-0441567
• AKOS015891335
• NS00006577
• 2-[2-nitro-4,5-bis(phenylmethoxy)phenyl]acetonitrile
• [4,5-Bis(benzyloxy)-2-nitrophenyl]acetonitrile
• G83754
• DB-337622

• MDL： MFCD20489222
• Inchi： InChI=1S/C22H18N2O4/c23-12-11-19-13-21(27-15-17-7-3-1-4-8-17)22(14-20(19)24(25)26)28-16-18-9-5-2-6-10-18/h1-10,13-14H,11,15-16H2
• InChI Key： DPVIYAXAQYTSRV-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COC2=C(C=C(C(=C2)CC#N)[N+](=O)[O-])OCC3=CC=CC=C3

Computed Properties

• Exact Mass: 374.12665706g/mol
• Monoisotopic Mass: 374.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 582.3±45.0 °C at 760 mmHg
• Flash Point: 305.9±28.7 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H413
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 53
• Safety Instruction： 61
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile

2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile: An Overview of a Versatile Organic Compound

2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile (CAS No. 117568-27-1) is a complex organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in various scientific and industrial domains.

The molecular structure of 2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile is composed of a central acetonitrile group attached to a substituted phenyl ring. The phenyl ring is further modified with two benzyloxy groups at the 4 and 5 positions and a nitro group at the 2 position. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for a wide range of chemical transformations.

In recent years, the synthesis and characterization of 2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile have been extensively studied. One notable method involves the reaction of 4,5-bis(benzyloxy)-2-nitrobenzaldehyde with acetonitrile in the presence of a suitable catalyst. This approach has been optimized to achieve high yields and purity, facilitating its use in downstream applications.

The unique electronic properties of 2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile have made it a valuable intermediate in the synthesis of more complex molecules. For instance, it has been utilized as a building block in the preparation of advanced materials with tailored optical and electronic properties. These materials have found applications in areas such as organic electronics and photovoltaics.

In the realm of medicinal chemistry, 2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile has shown promise as a lead compound for drug discovery. Its structural features allow for the introduction of various functional groups through chemical modifications, enabling the exploration of its biological activity. Recent studies have investigated its potential as an inhibitor of specific enzymes involved in disease pathways, highlighting its therapeutic potential.

The environmental impact of 2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile is another area of active research. Scientists are exploring methods to synthesize this compound using green chemistry principles to minimize environmental footprint. Techniques such as solvent-free reactions and the use of biocatalysts are being developed to achieve this goal.

In conclusion, 2-(4,5-Bis(benzyloxy)-2-nitrophenyl)acetonitrile (CAS No. 117568-27-1) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and versatile reactivity make it an important molecule for ongoing research and development efforts. As new methodologies and applications continue to emerge, this compound is likely to play an increasingly significant role in advancing scientific knowledge and technological innovation.